Cas no 1069-58-5 ((triethylammonium) maleate)

(triethylammonium) maleate structure
(triethylammonium) maleate structure
Product Name:(triethylammonium) maleate
CAS No:1069-58-5
MF:C16H34N2O4
MW:318.452165126801
CID:893849
Update Time:2025-04-19

(triethylammonium) maleate Chemical and Physical Properties

Names and Identifiers

    • (triethylammonium) maleate
    • (Z)-but-2-enedioic acid,N,N-diethylethanamine
    • 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine (1:1)
    • 2-Butenedioic acid (Z)-, compd. with N,N-diethylethanamine (1:1)
    • bis(N,N-diethylethanaminium) (2Z)-but-2-enedioate
    • N,N-diethylethanamine (2Z)-but-2-enedioate
    • Triethylammonium maleate
    • 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine
    • Inchi: 1S/2C6H15N.C4H4O4/c2*1-4-7(5-2)6-3;5-3(6)1-2-4(7)8/h2*4-6H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1-
    • InChI Key: PNFDNSSZPUGEPI-KSBRXOFISA-N
    • SMILES: [NH+](CC)(CC)CC.[NH+](CC)(CC)CC.C([O-])(=O)/C=C\C([O-])=O

Computed Properties

  • Exact Mass: 318.25202
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 89.14
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd